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Compound of Interest

1-Bromo-4-
Compound Name: _
(trifluoromethyl)benzene-d4

Cat. No.: B12404307

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known physical characteristics of 1-
Bromo-4-(trifluoromethyl)benzene-d4. Given the limited availability of experimental data for
this specific deuterated compound, this guide also includes data for its non-deuterated
isotopolog, 1-Bromo-4-(trifluoromethyl)benzene, which serves as a close proxy for its physical
properties. Furthermore, standardized experimental protocols for determining key physical
characteristics are outlined to assist researchers in their laboratory work.

Core Compound Data: 1-Bromo-4-
(trifluoromethyl)benzene-d4

1-Bromo-4-(trifluoromethyl)benzene-d4 is the deuterium-labeled form of 1-Bromo-4-
(trifluoromethyl)benzene.[1] It is primarily utilized in research settings as a tracer or an internal
standard for quantitative analysis by methods such as NMR, GC-MS, or LC-MS.[2]

The foundational physical data for 1-Bromo-4-(trifluoromethyl)benzene-d4 is summarized in
the table below.
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Property Value Reference
Molecular Formula C7D4BrF3 [1]
Molecular Weight 229.03 g/mol [1]
CAS Number 1219799-09-3 [1]

Physical Characteristics of 1-Bromo-4-
(trifluoromethyl)benzene (Non-deuterated Analog)

The following table summarizes the key physical properties of the non-deuterated form, 1-
Bromo-4-(trifluoromethyl)benzene. These values are expected to be very close approximations
for the deuterated compound.

Property Value Reference
Appearance Clear, colorless liquid [3]

Boiling Point 154-155 °C

Density 1.607 g/cm3 (at 25 °C)

Refractive Index 1.4705 (at 25 °C) [3]
Molecular Weight 225.01 g/mol [3114]

CAS Number 402-43-7 [3114]

Experimental Protocols for Physical
Characterization

Detailed methodologies for determining the primary physical characteristics of liquid
compounds are provided below. These are generalized procedures and may require
optimization based on the specific equipment and sample available.

Determination of Boiling Point
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The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. A common method for its determination is the micro-reflux technique.[5]

Procedure:

A small volume (approximately 0.5 mL) of the liquid sample is placed in a small test tube.[5]

o Acapillary tube, sealed at one end, is placed into the test tube with the open end submerged
in the liquid.

e The test tube is gently heated in a heating block or oil bath.[6]
o As the temperature rises, a stream of bubbles will be observed exiting the capillary tube.
e The heat source is then removed, and the liquid is allowed to cool.

e The boiling point is the temperature at which the liquid is drawn back into the capillary tube.

[7]

Determination of Density

The density of a liquid is its mass per unit volume. It can be determined using a graduated
cylinder and a balance.[8]

Procedure:

e The mass of a clean, dry graduated cylinder is measured using an electronic balance.[9]

A known volume of the liquid is added to the graduated cylinder. The volume is read from the
bottom of the meniscus.[10]

The combined mass of the graduated cylinder and the liquid is measured.[9]

The mass of the liquid is calculated by subtracting the mass of the empty graduated cylinder.

The density is then calculated by dividing the mass of the liquid by its volume.[8]

Determination of Refractive Index
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The refractive index of a liquid is a measure of how much the path of light is bent when it enters
the liquid. An Abbe refractometer is a common instrument for this measurement. A simpler
method using a Michelson interferometer can also be employed.[11]

Procedure (using a refractometer):

A few drops of the liquid sample are placed on the prism of the refractometer.

The prism is closed and the light source is switched on.

While looking through the eyepiece, the adjustment knob is turned until the boundary line
between the light and dark regions is sharp and centered in the crosshairs.

The refractive index is read directly from the instrument's scale.

Logical Workflow for Physical Characterization

The following diagram illustrates a logical workflow for the physical characterization of a
chemical compound.
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Compound Characterization Workflow
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Caption: Logical workflow for the physical and chemical characterization of a compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://file.medchemexpress.com/batch_PDF/HY-W013504S/1-Bromo-4-trifluoromethyl-benzene-d4-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/1-bromo-4-trifluoromethyl-benzene-d4.html
https://m.chemicalbook.com/ProductMSDSDetailCB0261740_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB0261740_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Benzene_-1-bromo-4-_trifluoromethyl
https://pubchem.ncbi.nlm.nih.gov/compound/Benzene_-1-bromo-4-_trifluoromethyl
https://www.chem.ucalgary.ca/courses/351/laboratory/boilingpoint.pdf
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.wjec.co.uk/media/qhtfc5tj/determination-of-the-density-of-liquids-and-solids-regular-and-irregular.pdf
https://www.scribd.com/document/690397018/Experiment-No-1-Density-of-Liquid
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/General_Chemistry_Labs/Online_Chemistry_Lab_Manual/Chem_10_Experiments/02%3A_The_Density_of_Liquids_and_Solids_(Experiment)
http://przyrbwn.icm.edu.pl/APP/PDF/129/a129z1p12.pdf
https://www.benchchem.com/product/b12404307#physical-characteristics-of-1-bromo-4-trifluoromethyl-benzene-d4
https://www.benchchem.com/product/b12404307#physical-characteristics-of-1-bromo-4-trifluoromethyl-benzene-d4
https://www.benchchem.com/product/b12404307#physical-characteristics-of-1-bromo-4-trifluoromethyl-benzene-d4
https://www.benchchem.com/product/b12404307#physical-characteristics-of-1-bromo-4-trifluoromethyl-benzene-d4
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12404307?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12404307?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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